Cas no 2490402-25-8 (2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride
• CAS No: 2490402-25-8
• MF: C₁₀H₁₁BrClNS
• MW: 292.623039484024
• MDL: MFCD32852768
• CID: 5670611
• PubChem ID: 155821805
• Update Time: 2025-11-01

2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490402-25-8
• 2-(2-Bromo-1-benzothiophen-3-yl)ethanamine;hydrochloride
• EN300-27108291
• 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride

• MDL： MFCD32852768
• Inchi： 1S/C10H10BrNS.ClH/c11-10-8(5-6-12)7-3-1-2-4-9(7)13-10;/h1-4H,5-6,12H2;1H
• InChI Key： ZRJPDYQNKAJLQK-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2S1)CCN.Cl

Computed Properties

• Exact Mass: 290.94841g/mol
• Monoisotopic Mass: 290.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride

Research Brief on 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine Hydrochloride (CAS: 2490402-25-8)

2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride (CAS: 2490402-25-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiophene core and bromo-substitution, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for neurological disorders and cancer. The unique structural features of this molecule, including its amine hydrochloride moiety, make it a valuable candidate for further pharmacological investigation.

Recent studies have focused on the synthesis and characterization of 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride, with particular emphasis on its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's purity and structural integrity. Preliminary in vitro assays have demonstrated its ability to modulate specific biological pathways, suggesting its potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. Early-stage preclinical studies have indicated that 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride may exhibit affinity for serotonin and dopamine receptors, making it a candidate for the treatment of psychiatric disorders such as depression and schizophrenia. However, further validation through in vivo models is required to confirm these findings and assess the compound's safety profile.

In addition to its neurological applications, this compound has also been investigated for its potential anti-cancer properties. The bromo-substitution on the benzothiophene ring is believed to enhance its reactivity with biological targets, including enzymes involved in cell proliferation and apoptosis. Recent in vitro studies have shown that 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride can inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. These findings underscore the need for further research to elucidate the underlying mechanisms and optimize the compound's therapeutic efficacy.

The synthesis of 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride has been optimized to improve yield and scalability, addressing one of the key challenges in its development as a pharmaceutical agent. Recent advancements in synthetic methodologies have enabled the production of high-purity batches, which are essential for rigorous pharmacological testing. Researchers have also explored the compound's stability under various conditions, providing valuable insights into its formulation and storage requirements.

Despite the promising preliminary results, several challenges remain in the development of 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride as a therapeutic agent. These include the need for comprehensive toxicology studies, the optimization of its bioavailability, and the identification of potential drug-drug interactions. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of combination therapies to enhance its therapeutic potential.

In conclusion, 2-(2-bromo-1-benzothiophen-3-yl)ethan-1-amine hydrochloride (CAS: 2490402-25-8) represents a promising candidate for further investigation in the fields of neurology and oncology. Its unique chemical structure and preliminary biological activity warrant continued research to fully understand its therapeutic potential and address the remaining challenges in its development. As the scientific community continues to explore this compound, it is expected to contribute significantly to the advancement of targeted therapies in chemical biology and medicine.